Cas no 915924-61-7 ({3-(5-methyl-1,3,4-thiadiazol-2-yl)thiopropyl}amine Hydrochloride)

• Product Name: {3-(5-methyl-1,3,4-thiadiazol-2-yl)thiopropyl}amine Hydrochloride
• CAS No: 915924-61-7
• MF: C₆H₁₂ClN₃S₂
• MW: 225.762577056885
• CID: 1964967
• PubChem ID: 47000700
• Update Time: 2025-04-21

{3-(5-methyl-1,3,4-thiadiazol-2-yl)thiopropyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-1-propanamine
• 3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-1-amine;hydrochloride
• AKOS027426970
• CS-0443684
• {3-[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine hydrochloride
• MFCD13193940
• 3-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]PROPAN-1-AMINE HYDROCHLORIDE
• {3-[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]propyl}amine HCl
• 3-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-aminehydrochloride
• 3-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-1-amine hydrochloride
• 915924-61-7
• (3-[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]propyl)amine hydrochloride
• 1269036-39-6
• {3-(5-methyl-1,3,4-thiadiazol-2-yl)thiopropyl}amine Hydrochloride

• Inchi： 1S/C6H11N3S2.ClH/c1-5-8-9-6(11-5)10-4-2-3-7;/h2-4,7H2,1H3;1H
• InChI Key： XFIYTMWTMSDPFJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=C(C)S1)CCCN

Computed Properties

• Exact Mass: 225.0161174Da
• Monoisotopic Mass: 225.0161174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers